4-[3-(4-allyl-2-methoxyphenoxy)propoxy]-3-methoxybenzaldehyde

• IUPAC Name: 3-methoxy-4-[3-(2-methoxy-4-prop-2-enylphenoxy)propoxy]benzaldehyde
• InChI: InChI=1S/C21H24O5/c1-4-6-16-7-9-18(20(13-16)23-2)25-11-5-12-26-19-10-8-17(15-22)14-21(19)24-3/h4,7-10,13-15H,1,5-6,11-12H2,2-3H3
• InChI Key: YVVFGZSEIMYTMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCCOC2=C(C=C(C=C2)C=O)OC
• Molecular Formula: C21H24O5
• Molecular Weight: 356.4 g/mol

Description

The compound “4-[3-(4-allyl-2-methoxyphenoxy)propoxy]-3-methoxybenzaldehyde” is a complex organic molecule. It contains several functional groups including an aldehyde group (-CHO), ether groups (-O-), and an allyl group (H2C=CH-CH2-). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a relatively large number of atoms. The exact structure would depend on the specific arrangement and connectivity of these atoms.

Chemical Reactions Analysis

As mentioned earlier, the presence of an aldehyde group, ether groups, and an allyl group in this compound suggests that it could participate in a variety of chemical reactions. These could include nucleophilic addition reactions at the carbonyl carbon of the aldehyde group, substitution reactions at the ether oxygens, and reactions involving the double bond in the allyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include its polarity, solubility, melting point and boiling point, reactivity, and stability.

Mechanism of Action

Without specific context or application, it’s difficult to predict the exact mechanism of action of this compound. Its mechanism of action would likely depend on the specific chemical environment and the other compounds present.

Safety and Hazards

Without specific safety data, it’s difficult to provide detailed information on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and potential harm.

Future Directions

The future research directions for this compound would likely depend on its potential applications. These could include further studies to fully characterize its physical and chemical properties, investigations into its reactivity and potential uses in chemical reactions, and exploration of its potential biological activity or applications in materials science.